Cas no 339009-44-8 (3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide)

• Product Name: 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide
• CAS No: 339009-44-8
• MF: C₁₂H₁₁ClN₂O₂S
• MW: 282.745940446854
• MDL: MFCD00173482
• CID: 3143079
• PubChem ID: 2764231
• Update Time: 2025-06-22

3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide
• HMS3362K10
• CS-0451279
• 7F-015
• AKOS005070994
• 339009-44-8
• CHEMBL1381523
• HMS2639L06
• MLS000695212
• 3-[(4-chlorobenzyl)oxy]-2-thiophenecarbohydrazide
• SMR000333655
• MFCD00173482
• Oprea1_290687
• SB86350
• 3-[(4-chlorophenyl)methoxy]thiophene-2-carbohydrazide
• 3-[(4-Chlorobenzyl)oxy]-2-thiophene carbohydrazide

• MDL： MFCD00173482
• Inchi： 1S/C12H11ClN2O2S/c13-9-3-1-8(2-4-9)7-17-10-5-6-18-11(10)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key： YXTTYRUXJLIJKD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CSC=1C(NN)=O

Computed Properties

• Exact Mass: 282.0229765g/mol
• Monoisotopic Mass: 282.0229765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Melting Point: 141-143°C

3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide

Professional Introduction to 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide (CAS No. 339009-44-8)

3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide, identified by its Chemical Abstracts Service (CAS) number 339009-44-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by the presence of a thiophene ring, which is a five-membered aromatic ring containing sulfur. The structural features of this molecule, particularly the 4-Chlorobenzyloxy and carbohydrazide substituents, contribute to its unique chemical properties and potential biological activities.

The synthesis of 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-Chlorobenzyl group into the thiophene core enhances the molecule's solubility and reactivity, making it a valuable intermediate in the development of more complex pharmaceutical agents. The carbohydrazide moiety, on the other hand, is known for its ability to form stable adducts with various biological targets, including enzymes and receptors, which is a critical factor in drug design.

In recent years, there has been a surge in research focused on thiophene derivatives due to their diverse pharmacological properties. Studies have demonstrated that compounds containing the thiophene scaffold exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. Among these derivatives, 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide has shown particular promise in preclinical studies. Research indicates that this compound may interact with specific cellular pathways involved in tumor growth and progression, making it a potential candidate for further development as an anticancer agent.

The role of 4-Chlorobenzyl groups in medicinal chemistry is well-documented. These groups are often incorporated into drug molecules to improve their metabolic stability and bioavailability. In the case of 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide, the 4-Chlorobenzyl moiety likely contributes to the compound's overall pharmacokinetic profile by enhancing its solubility in both aqueous and lipid environments. This dual solubility is crucial for achieving optimal absorption and distribution within the body.

The carbohydrazide functional group in 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide is particularly noteworthy for its ability to participate in coordination chemistry with metal ions. This property has been exploited in various therapeutic contexts, where metal-based drugs are used to target specific biological processes. For instance, studies have shown that carbohydrazide-containing compounds can form complexes with transition metals such as copper and zinc, which are essential for numerous enzymatic reactions. These metal complexes may exhibit enhanced bioactivity compared to their free counterparts, providing a novel approach to drug development.

Epidemiological and pharmacological studies have highlighted the importance of thiophene derivatives in addressing various health challenges. The structural versatility of thiophene-based compounds allows for the design of molecules with tailored biological activities. In particular, 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide has been investigated for its potential role in modulating inflammatory responses. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. By targeting key inflammatory pathways, this compound may offer therapeutic benefits in these contexts.

The synthesis and characterization of 3-((4-Chlorobenzyl)oxy)thiophene-2-carbohydrazide have been refined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound, ensuring that it meets the stringent requirements for pharmaceutical applications. Additionally, computational modeling techniques have been employed to predict the interactions between this compound and potential biological targets.

In conclusion, 3-((4-Chlorobenzyl strong>)oxy)< strong >thiophene-2-carbohydrazide (CAS No. 339009-44-8) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. The combination of the < strong >4-Chlorobenzyl group and carbohydrazide moiety enhances its pharmacological potential, making it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like 3-((< strong >4-Chlorobenzyl)oxy)< strong >thiophene-2-carbohydrazide will play an increasingly important role in addressing complex medical challenges. p >